17-phenyl-trinor-PGF2alpha amide
17-phenyl-trinor-PGF2alpha amide
17-phenyl-trinor-PGF2alpha amide is a prostanoid.
Brand Name:
Vulcanchem
CAS No.:
155205-89-3
VCID:
VC21083669
InChI:
InChI=1S/C23H33NO4/c24-23(28)11-7-2-1-6-10-19-20(22(27)16-21(19)26)15-14-18(25)13-12-17-8-4-3-5-9-17/h1,3-6,8-9,14-15,18-22,25-27H,2,7,10-13,16H2,(H2,24,28)/b6-1-,15-14+/t18-,19+,20+,21-,22+/m0/s1
SMILES:
C1C(C(C(C1O)C=CC(CCC2=CC=CC=C2)O)CC=CCCCC(=O)N)O
Molecular Formula:
C23H33NO4
Molecular Weight:
387.5 g/mol
17-phenyl-trinor-PGF2alpha amide
CAS No.: 155205-89-3
Cat. No.: VC21083669
Molecular Formula: C23H33NO4
Molecular Weight: 387.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 17-phenyl-trinor-PGF2alpha amide is a prostanoid. |
|---|---|
| CAS No. | 155205-89-3 |
| Molecular Formula | C23H33NO4 |
| Molecular Weight | 387.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxy-5-phenylpent-1-enyl]cyclopentyl]hept-5-enamide |
| Standard InChI | InChI=1S/C23H33NO4/c24-23(28)11-7-2-1-6-10-19-20(22(27)16-21(19)26)15-14-18(25)13-12-17-8-4-3-5-9-17/h1,3-6,8-9,14-15,18-22,25-27H,2,7,10-13,16H2,(H2,24,28)/b6-1-,15-14+/t18-,19+,20+,21-,22+/m0/s1 |
| Standard InChI Key | RAGQWYIPCPFTJC-KDACTHKWSA-N |
| Isomeric SMILES | C1[C@@H]([C@@H]([C@H]([C@@H]1O)/C=C/[C@H](CCC2=CC=CC=C2)O)C/C=C\CCCC(=O)N)O |
| SMILES | C1C(C(C(C1O)C=CC(CCC2=CC=CC=C2)O)CC=CCCCC(=O)N)O |
| Canonical SMILES | C1C(C(C(C1O)C=CC(CCC2=CC=CC=C2)O)CC=CCCCC(=O)N)O |
| Appearance | Assay:≥98%A solution in ethanol |
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